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Introduction
Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), commonly known as Rochelle salt,

is a double salt of tartaric acid. First prepared in approximately 1675 by apothecary Élie

Seignette in La Rochelle, France, it was one of the first materials discovered to exhibit

piezoelectricity.[1] This property, the ability to generate an electrical charge in response to

applied mechanical stress, led to its widespread use in early electronics such as phonograph

cartridges and microphones.[1] Rochelle salt is also notable for its ferroelectric properties,

which it exhibits between its two Curie points of -18 °C and 24 °C.[2]

Beyond its historical significance in electronics, Rochelle salt continues to be of interest for its

biocompatibility and the ease with which large single crystals can be grown. These

characteristics make it a subject of ongoing research for applications in biodegradable and

biocompatible sensors and actuators. In the pharmaceutical and drug development sectors, its

chemical properties are utilized in various analytical reagents, such as the Biuret reagent for

protein concentration measurement and as a component in aqueous workups to break

emulsions.[1]

These application notes provide detailed protocols for the synthesis of Rochelle salt from

common laboratory reagents and for the characterization of its piezoelectric properties.
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Synthesis of Potassium Sodium Tartrate (Rochelle
Salt)
The synthesis of Rochelle salt can be readily achieved through the neutralization of potassium

bitartrate (cream of tartar) with sodium carbonate (washing soda). The resulting product can

then be purified and used to grow large single crystals.

Materials and Equipment
Potassium bitartrate (KHC₄H₄O₆)

Sodium carbonate (Na₂CO₃), anhydrous

Distilled water

Beakers (various sizes)

Heating plate with magnetic stirring capability

Magnetic stir bar

Buchner funnel and filter paper

Crystallization dish

Spatula

Analytical balance

Experimental Protocol: Synthesis of Rochelle Salt
Powder

Preparation of Reactants: In a beaker, dissolve a specific amount of potassium bitartrate in

distilled water. A common ratio is to suspend 200 g of potassium bitartrate in 250 mL of

water.[3][4] Another established protocol uses 80 grams of cream of tartar in 100 milliliters of

water.[5]
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Reaction: Gently heat the potassium bitartrate suspension while stirring. Slowly add

anhydrous sodium carbonate in small portions. The addition of sodium carbonate will cause

the solution to fizz due to the evolution of carbon dioxide gas. Continue adding sodium

carbonate until the fizzing ceases, indicating the complete neutralization of the potassium

bitartrate.[3][5]

Filtration: While the solution is still hot, filter it through a Buchner funnel with filter paper to

remove any unreacted impurities.[6]

Crystallization: Transfer the hot, clear filtrate to a clean beaker or crystallization dish and

allow it to cool slowly to room temperature. Small crystals of Rochelle salt will begin to form.

To promote further crystallization, the solution can be placed in a refrigerator.[5]

Isolation and Drying: Once a sufficient amount of crystals has formed, carefully decant the

supernatant liquid. Collect the crystals by filtration and wash them with a small amount of

cold distilled water to remove any remaining impurities. Dry the crystals on a watch glass or

in a desiccator.

Experimental Protocol: Growth of a Large Single Crystal
Preparation of a Saturated Solution: Prepare a saturated solution of Rochelle salt by

dissolving approximately 90-100 grams of the synthesized Rochelle salt powder in 100

grams of distilled water at an elevated temperature (e.g., 50-60 °C) with stirring.[7]

Seed Crystal Selection: Select a small, well-formed crystal from the initial synthesis to act as

a seed crystal.

Crystal Growth: Suspend the seed crystal in the saturated solution using a thin thread. Cover

the container to prevent rapid evaporation and contamination. Allow the solution to cool

slowly to room temperature. As the solution cools and the solvent evaporates over time,

Rochelle salt will deposit onto the seed crystal, leading to the growth of a larger single

crystal.
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Parameter Value Reference

Synthesis Reactant Ratio 1
200 g Potassium Bitartrate in

250 mL Water
[3][4]

Synthesis Reactant Ratio 2
80 g Potassium Bitartrate in

100 mL Water
[5]

Crystal Growth Solution
90-100 g Rochelle Salt per 100

g Water
[7]

Piezoelectric Properties of Rochelle Salt
Rochelle salt exhibits strong piezoelectric properties, particularly along its crystallographic

axes. The piezoelectric charge coefficient, d, relates the electric charge generated per unit of

applied mechanical force.

Quantitative Data: Piezoelectric Coefficients
The piezoelectric properties of Rochelle salt are described by a tensor of piezoelectric

coefficients. The most significant of these are the shear coefficients d₁₄, d₂₅, and d₃₆.[8] The

longitudinal piezoelectric coefficient, d₃₃, is also of interest for many applications.
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Piezoelectric
Coefficient

Value Method Reference

d₁₄ Not specified [8]

d₂₅ 3.7(8) × 10⁻¹¹ C/N
X-ray multiple

diffraction
[9]

d₃₆ Not specified [8]

d₂₁ 7.0(6) × 10⁻¹⁰ C/N
X-ray multiple

diffraction
[9]

d₂₂ 2.2(9) × 10⁻⁹ C/N
X-ray multiple

diffraction
[9]

d₂₃ 2.1(9) × 10⁻⁹ C/N
X-ray multiple

diffraction
[9]

Effective d₃₃ (in PLA

composite)
30 - 120 pC/N Direct Measurement [2]

Experimental Protocol: Measurement of the d₃₃
Piezoelectric Coefficient (Direct Method)
The direct piezoelectric effect can be measured using a quasi-static method, often referred to

as the Berlincourt method.[5][10][11] This involves applying a time-varying force to the crystal

and measuring the resulting charge.

Materials and Equipment:

Single crystal of Rochelle salt with parallel faces

Conductive electrodes (e.g., silver paint, sputtered gold)

Force transducer or calibrated load cell

Mechanical shaker or actuator capable of applying a low-frequency oscillating force

Charge amplifier
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Oscilloscope or data acquisition system

Sample holder with insulated contacts

Procedure:

Crystal Preparation: Ensure the Rochelle salt crystal has two parallel faces perpendicular to

the desired measurement axis (the 3-axis for d₃₃). Apply conductive electrodes to these

faces.

Mounting: Securely mount the crystal in the sample holder, ensuring good electrical contact

with the electrodes.

Applying Force: Position the force transducer and actuator to apply a compressive force

perpendicular to the electroded faces of the crystal.

Measurement:

Apply a small, oscillating force at a low frequency (typically in the range of 10-200 Hz) to

the crystal using the mechanical shaker.

Simultaneously measure the applied force using the load cell and the generated charge

from the crystal using the charge amplifier.

Record both the force and charge signals using an oscilloscope or data acquisition

system.

Calculation: The d₃₃ coefficient is calculated as the ratio of the generated charge (Q) to the

applied force (F):

d₃₃ = Q / F

The units are typically expressed in picocoulombs per newton (pC/N).
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Direct Piezoelectric Measurement Setup (d33)

Measurement and Calculation

Applied Mechanical Force (F)
(Oscillating)

Rochelle Salt Crystal
with Electrodes

Stress

Force Measurement
(Load Cell)

Generated Electric Charge (Q)

Piezoelectric Effect

Charge Measurement
(Charge Amplifier)

Data Acquisition
(Oscilloscope/DAQ)

Calculation:
d33 = Q / F

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15135473?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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